Cas no 898774-29-3 (Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate)

• Product Name: Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate
• CAS No: 898774-29-3
• MF: C₂₁H₂₃NO₃
• MW: 337.412225961685
• MDL: MFCD03842526
• CID: 1945393
• PubChem ID: 24725243
• Update Time: 2025-10-22

Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate
• CTK5G5364
• AG-H-65458
• KB-169196
• 2-carboethoxy-2'-pyrrolidinomethylbenzophenone
• 2-CARBOETHOXY-2'-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 2-carboethoxy-2'-pyrrolidinomethyl benzophenone
• AKOS016020778
• DTXSID60643639
• 898774-29-3
• Ethyl 2-{2-[(pyrrolidin-1-yl)methyl]benzoyl}benzoate
• MFCD03842526
• Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate

• MDL： MFCD03842526
• Inchi： 1S/C21H23NO3/c1-2-25-21(24)19-12-6-5-11-18(19)20(23)17-10-4-3-9-16(17)15-22-13-7-8-14-22/h3-6,9-12H,2,7-8,13-15H2,1H3
• InChI Key： UAXYGDPHDBWVGN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)C1=CC=CC=C1CN1CCCC1

Computed Properties

• Exact Mass: 337.16800
• Monoisotopic Mass: 337.16779360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.62800

Additional information on Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate

Ethyl 2-[2-(Pyrrolidin-1-ylmethyl)benzoyl]benzoate (CAS 898774-29-3): A Versatile Chemical Intermediate for Modern Applications

The compound Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate (CAS 898774-29-3) is an important chemical intermediate with a wide range of potential applications in pharmaceutical research, material science, and specialty chemistry. Its unique molecular structure, featuring both ester and pyrrolidine functional groups, makes it a valuable building block for synthesizing more complex molecules.

In recent years, researchers have shown increasing interest in pyrrolidine-containing compounds due to their prevalence in bioactive molecules. The pyrrolidin-1-ylmethyl moiety in this compound is particularly noteworthy, as similar structures are found in many drug candidates targeting neurological and metabolic disorders. This connection to drug discovery makes Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate a compound of significant interest in medicinal chemistry.

The benzoate ester portion of the molecule provides additional versatility, allowing for various chemical transformations. This dual functionality has led to investigations into its use as a precursor for fluorescent materials and organic electronic components, areas that have seen tremendous growth with the advancement of OLED technology and flexible electronics.

From a synthetic chemistry perspective, the presence of both electron-donating (pyrrolidine) and electron-withdrawing (ester) groups creates interesting electronic properties that can be exploited in catalysis and molecular recognition systems. Recent studies in supramolecular chemistry have highlighted the potential of such compounds in designing novel host-guest complexes.

The compound's stability under various conditions makes it particularly useful for high-throughput screening applications. Pharmaceutical companies are increasingly looking for stable intermediates like Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate to streamline their drug development pipelines, especially in fragment-based drug discovery approaches.

In material science, researchers have explored derivatives of this compound for their potential in creating advanced polymers with specific mechanical and thermal properties. The rigid benzoylbenzoate core combined with the flexible pyrrolidinylmethyl side chain offers interesting possibilities for tunable material design.

From a commercial availability standpoint, CAS 898774-29-3 is typically supplied as a high-purity material suitable for research and development purposes. Quality control measures ensure batch-to-batch consistency, which is crucial for reproducible research outcomes in both academic and industrial settings.

The growing interest in structure-activity relationship studies has further increased demand for well-characterized intermediates like this compound. Its molecular architecture allows for systematic modifications that can help establish important correlations between chemical structure and biological activity.

Environmental considerations are also important when working with such compounds. Recent advances in green chemistry have led to improved synthetic routes for Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate that minimize waste and energy consumption, aligning with the pharmaceutical industry's sustainability goals.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure proper identification and purity assessment, which are critical for research applications where precise molecular composition is essential.

The future potential of Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate appears promising, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. Its structural features make it a candidate for incorporation into such innovative therapeutic modalities.

For researchers interested in exploring this compound further, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and working in well-ventilated areas. While not classified as hazardous under standard conditions, good laboratory practices are essential when working with any chemical substance.

In conclusion, Ethyl 2-[2-(pyrrolidin-1-ylmethyl)benzoyl]benzoate (CAS 898774-29-3) represents an interesting and versatile chemical building block with applications spanning multiple scientific disciplines. Its unique combination of structural features continues to attract attention from researchers across pharmaceutical development, material science, and specialty chemical synthesis.